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Compound of Interest

Compound Name: 2-Chloroethanol

Cat. No.: B045725

Application Note: Synthesis of Thiodiglycol from
2-Chloroethanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive experimental protocol for the synthesis of
thiodiglycol, also known as 2,2'-thiodiethanol, through the reaction of 2-chloroethanol with
sodium sulfide.[1] Thiodiglycol is a versatile chemical intermediate with applications as a
solvent in textile dyeing, an antioxidant, and in the manufacturing of various organic chemicals.
[1][2][3] This protocol is intended for use by qualified researchers and scientists in a laboratory
setting. Adherence to all safety precautions is imperative due to the hazardous nature of the
materials involved.

Chemical Data and Properties

A summary of the physical and chemical properties of the reactants and the product is provided
in the table below for easy reference.
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Sodium Sulfide

2-Chloroethanol Thiodiglycol
Property Nonahydrate
(Reactant) (Product)
(Reactant)
Molecular Formula C2HsCIO NazS-9H20 CaH1002S5][1]
Molecular Weight 80.51 g/mol 240.18 g/mol 122.19 g/mol [2]
o Colorless, crystalline Colorless to yellowish
Appearance Colorless liquid ] ] o
solid viscous liquid[2][4]
Melting Point -67 °C ~50 °C (decomposes)  -10 °C to -18 °C[2][5]
282 °C at 760 mmHg
- _ 128.7 °C at 760
Boiling Point H Decomposes (decomposes)[1], 164-
mm
g 166 °C at 20 mmHg|6]
Density 1.20 g/cm3 at 20 °C 1.43 g/cm3 1.18 g/cm3 at 20 °CJ[5]
Solubility in Water Miscible Soluble Miscible[2][5]

Experimental Workflow

The following diagram illustrates the key stages in the synthesis of thiodiglycol from 2-

chloroethanol.

Click to download full resolution via product page

Caption: Workflow for the synthesis of thiodiglycol.

Experimental Protocol

This protocol is adapted from a procedure published in Organic Syntheses.[6]

Materials and Equipment:
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3 L round-bottomed flask

Mechanical stirrer

Reflux condenser

Thermometer

Heating mantle or steam bath

Apparatus for distillation under reduced pressure

Buchner funnel and filter flask

20% aqueous solution of 2-chloroethanol (1.5 kg, ~3.7 moles)[6]
Sodium sulfide nonahydrate (NazS-9H20) (493 g, 2.05 moles)[6]
Concentrated hydrochloric acid (HCI)

Absolute ethanol

Turmeric paper (or pH indicator)

Procedure:

Reaction Setup: In a 3 L round-bottomed flask equipped with a mechanical stirrer, combine
1.5 kg of a 20% aqueous 2-chloroethanol solution with 750 g of water.[6]

Addition of Sodium Sulfide: Begin stirring the solution and add 493 g of crystalline sodium
sulfide nonahydrate in portions. The rate of addition should be controlled to maintain the
reaction temperature between 30-35 °C, which typically takes 40 to 60 minutes.[6]

Initial Reaction: After all the sodium sulfide has been added, continue stirring the mixture for
an additional 30 minutes.[6]

Heating: Remove the stirrer and fit the flask with a reflux condenser and a thermometer.
Heat the flask using a steam bath or heating mantle until the solution reaches 90 °C.
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Maintain the temperature at 90-95 °C for 45 minutes.[6][7]

o Neutralization: Cool the solution to 25 °C. Carefully add concentrated hydrochloric acid
dropwise until the solution is neutral, as indicated by turmeric paper or another suitable pH
indicator.[6][7]

o Workup and Extraction:
o Filter the neutralized solution to remove any solids.

o Transfer the filtrate to a large flask suitable for vacuum distillation. Concentrate the
solution under reduced pressure (30—-40 mm Hg) by heating the flask in a water bath.[6]

o The residue, containing sodium chloride and thiodiglycol, should then be extracted twice
with 500 mL portions of hot absolute ethanol.[6][7]

o Filter the combined hot alcoholic extracts to remove the salt and wash the salt with a small
amount of additional hot ethanol.[6]

¢ Isolation and Purification:

o Combine the alcoholic extract and washings. Remove the ethanol by distillation under
reduced pressure.[6]

o Once the majority of the alcohol has been removed, heat the residue for an extended
period under vacuum to remove any remaining volatile impurities.[6][7]

o The crude product can be further purified by vacuum distillation. The fraction boiling at
164-166 °C / 20 mmHg should be collected.[6]

o The expected yield of pure thiodiglycol is between 180-195 g (79-86% of the theoretical
amount).[6]

Safety Precautions

General Handling:

 All manipulations should be performed in a well-ventilated chemical fume hood.[8][9]
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o Personal Protective Equipment (PPE), including safety goggles, a face shield, chemical-
resistant gloves (e.g., fluorinated rubber), and a lab coat, must be worn at all times.[9][10]
[11]

e An emergency eyewash station and safety shower must be readily accessible.[8][9]
» Avoid inhalation of vapors and direct contact with skin and eyes.[10][12]
Chemical-Specific Hazards:

e 2-Chloroethanol: Highly toxic and may be fatal if inhaled, ingested, or absorbed through the
skin.[9][10][13] It is also a flammable liquid.[11][13] Keep away from heat, sparks, and open
flames.[10][11]

e Sodium Sulfide: Corrosive and causes severe skin burns and eye damage.[14] It is toxic if
swallowed or in contact with skin.[14] Contact with acids releases highly toxic hydrogen
sulfide gas.[15][16] Store away from acids and moisture.[15][17]

» Thiodiglycol: While having a low acute toxicity profile, it is mildly irritating to the eyes and
respiratory tract.[2][5] Upon heating to decomposition, it can emit toxic fumes of sulfur oxides
and hydrogen sulfide.[4][5]

Spill and Waste Disposal:

 In case of a spill, evacuate the area. For small spills, absorb the material with an inert
absorbent (e.g., sand or vermiculite) and place it in a sealed container for disposal.[15][17]

 All chemical waste, including contaminated materials and rinse water, must be collected and
disposed of as hazardous waste according to local, state, and federal regulations.[8] Do not
discharge into drains.[8][10]

First Aid:

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek immediate medical attention.[15][18]
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o Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical attention.[18]

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[11][15]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[15][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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